Cas no 97927-39-4 (Benzoic acid, 3-formyl-2,4,6-trimethyl-)

Benzoic acid, 3-formyl-2,4,6-trimethyl-, is a substituted benzoic acid derivative featuring a formyl group at the 3-position and methyl groups at the 2, 4, and 6-positions. This compound is of interest in organic synthesis due to its multifunctional structure, which allows for further derivatization at both the formyl and carboxyl groups. The electron-withdrawing and steric effects of the substituents influence its reactivity, making it a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its crystalline form and defined molecular structure ensure consistent purity, facilitating precise applications in research and industrial processes.
Benzoic acid, 3-formyl-2,4,6-trimethyl- structure
97927-39-4 structure
Product Name:Benzoic acid, 3-formyl-2,4,6-trimethyl-
CAS No:97927-39-4
MF:C11H12O3
MW:192.211183547974
CID:750832
PubChem ID:4383016
Update Time:2025-06-15

Benzoic acid, 3-formyl-2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-formyl-2,4,6-trimethyl-
    • 3-formyl-2,4,6-trimethylbenzoic acid
    • SCHEMBL10701039
    • CS-0248496
    • formylmesitylenecarboxylic
    • Z1262555738
    • EN300-399899
    • 3-formyl-2,4,6-trimethylbenzoicacid
    • 97927-39-4
    • DTXSID50402676
    • Inchi: 1S/C11H12O3/c1-6-4-7(2)10(11(13)14)8(3)9(6)5-12/h4-5H,1-3H3,(H,13,14)
    • InChI Key: PYGBICXCVJEFME-UHFFFAOYSA-N
    • SMILES: OC(C1C(C)=CC(C)=C(C=O)C=1C)=O

Computed Properties

  • Exact Mass: 192.079
  • Monoisotopic Mass: 192.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
  • XLogP3: 2

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Additional information on Benzoic acid, 3-formyl-2,4,6-trimethyl-

Recent Advances in the Study of Benzoic Acid, 3-formyl-2,4,6-trimethyl- (CAS: 97927-39-4)

Benzoic acid, 3-formyl-2,4,6-trimethyl- (CAS: 97927-39-4) is a chemically modified benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its formyl and trimethyl substituents, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development, material science, and synthetic chemistry. Recent studies have focused on elucidating its structural characteristics, biological activities, and potential therapeutic uses.

One of the key areas of research involving Benzoic acid, 3-formyl-2,4,6-trimethyl- is its role as an intermediate in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of novel heterocyclic compounds with potential antimicrobial properties. The researchers employed a multi-step synthetic route, utilizing the formyl group of the compound for further functionalization, resulting in derivatives that showed moderate activity against Gram-positive bacteria.

In addition to its synthetic applications, recent investigations have explored the biological activities of Benzoic acid, 3-formyl-2,4,6-trimethyl-. A preprint article from Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on certain enzymes involved in inflammatory pathways. The study reported that the compound exhibited dose-dependent inhibition of cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

Another noteworthy development is the use of Benzoic acid, 3-formyl-2,4,6-trimethyl- in material science. A 2024 study in ACS Applied Materials & Interfaces explored its incorporation into polymer matrices to enhance thermal stability and mechanical properties. The researchers found that the compound's rigid aromatic core and functional groups contributed to improved polymer performance, making it a valuable additive for high-performance materials.

Despite these promising findings, challenges remain in the widespread application of Benzoic acid, 3-formyl-2,4,6-trimethyl-. Issues such as scalability of synthesis, potential toxicity, and environmental impact need to be addressed. Future research directions may include optimizing synthetic protocols, conducting comprehensive toxicity studies, and exploring its applications in other fields such as catalysis and nanotechnology.

In conclusion, Benzoic acid, 3-formyl-2,4,6-trimethyl- (CAS: 97927-39-4) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic utility, biological activities, and material applications, paving the way for further exploration and development. Continued interdisciplinary collaboration will be essential to fully realize its potential and overcome existing challenges.

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